(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acrylamide
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Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acrylamide is a useful research compound. Its molecular formula is C23H26N2O7S and its molecular weight is 474.53. The purity is usually 95%.
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Scientific Research Applications
Polymerizable Visible Light Initiators
Research by Yang et al. (2018) explored naphthalimide dyes, specifically acrylated one-component visible light initiators, for their photopolymerization behavior. These compounds exhibit good photoinitiating performance and high migration stability in cured films, suggesting potential applications in materials science and engineering for developing light-responsive polymers (Yang et al., 2018).
Synthesis and Stereochemical Study
Kóbor et al. (1994) conducted a study on the synthesis and stereochemical analysis of cis- and trans-1-(3'-substituted-propyl)benzo[a]quinolizidine, utilizing 1-methyl-6,7-dimethoxy-3,4-dihydroisoquinoline. This research highlights the versatility of isoquinoline derivatives in synthesizing complex molecular structures, which could be relevant for pharmaceutical development (Kóbor et al., 1994).
Tandem Pummerer/Mannich Cyclization for Alkaloid Synthesis
Padwa et al. (2003) demonstrated a short diastereoselective synthesis route for the putative alkaloid jamtine using a tandem Pummerer/Mannich cyclization sequence. This method involved the formation of fused isoquinoline lactams, which could inform synthetic strategies for related compounds, emphasizing the potential of acrylamide derivatives in complex organic syntheses (Padwa et al., 2003).
Catalytic Applications in Organic Synthesis
Yadav and Jeganmohan (2022) presented a Co(III)-catalyzed regioselective annulation of N-chlorobenzamides/acrylamides, leading to the synthesis of pharmaceutically significant 3,4-dihydroisoquinolinone derivatives. This research showcases the utility of acrylamide derivatives in catalytic processes for constructing biologically relevant heterocycles (Yadav & Jeganmohan, 2022).
properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]prop-2-enamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O7S/c1-29-20-12-17-7-9-25(14-18(17)13-21(20)30-2)33(27,28)10-8-24-23(26)6-4-16-3-5-19-22(11-16)32-15-31-19/h3-6,11-13H,7-10,14-15H2,1-2H3,(H,24,26)/b6-4+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIWIMKJQAVNLOG-GQCTYLIASA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CN(CCC2=C1)S(=O)(=O)CCNC(=O)C=CC3=CC4=C(C=C3)OCO4)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C2CN(CCC2=C1)S(=O)(=O)CCNC(=O)/C=C/C3=CC4=C(C=C3)OCO4)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O7S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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